6-Chloro-4-nitro-1H-indazole-3-carboxylic acid

• IUPAC Name: 6-chloro-4-nitro-1H-indazole-3-carboxylic acid
• InChI: InChI=1S/C8H4ClN3O4/c9-3-1-4-6(5(2-3)12(15)16)7(8(13)14)11-10-4/h1-2H,(H,10,11)(H,13,14)
• InChI Key: MNEJTDPEKRHQMC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1NN=C2C(=O)O)[N+](=O)[O-])Cl
• Molecular Formula: C8H4ClN3O4
• DSSTOX Substance ID: DTXSID20646186
• Molecular Weight: 241.59 g/mol
• CAS RN: 885519-39-1

Description

6-Chloro-4-nitro-1H-indazole-3-carboxylic acid is a heterocyclic compound with the following chemical formula: C₇H₄ClN₃O₃ . It belongs to the indazole family of compounds, which have diverse applications in medicinal chemistry. The indazole scaffold is known for its bioisosteric properties, making it valuable for designing kinase inhibitors and other bioactive molecules.

Molecular Structure Analysis

The molecular structure of 6-Chloro-4-nitro-1H-indazole-3-carboxylic acid consists of an indazole core with a chlorine atom at position 6 and a nitro group at position 4. The carboxylic acid functional group is attached to position 3. The compound’s IUPAC name reflects this arrangement.

Chemical Reactions Analysis

The reactivity of 6-Chloro-4-nitro-1H-indazole-3-carboxylic acid likely involves transformations such as alkenes formation via Knoevenagel and Wittig condensations, cyclization reactions leading to heteroaromatic compounds, and the generation of secondary alcohols and amines. Direct Vilsmeier–Haack formylation at the C3 position is ineffective, necessitating alternative synthetic routes.

Scientific Research Applications

Cross-Coupling Reactions

6-Chloro-4-nitro-1H-indazole-3-carboxylic acid has been implicated in studies focused on regioselective cross-coupling reactions. The carboxylic acid anion moiety of similar compounds has served as a tunable directing group in cross-coupling reactions, showcasing the potential for selective synthesis of derivatized acids and triazoles, which are crucial for developing pharmacologically active compounds and materials with unique properties (Houpis et al., 2010).

Antibacterial Agents Synthesis

The compound's framework has facilitated the synthesis of novel antibacterial agents, particularly through the creation of 1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids derivatives, demonstrating a broad and potent in vitro antibacterial activity. This underscores its significance in the development of new antibiotics to combat resistant bacterial strains (Matsumoto et al., 1984).

Synthesis of Bioactive Derivatives

Research has explored the synthesis of 2-azetidinone derivatives starting from 6-nitro-1H-indazole, which were then assessed for their antibacterial, antifungal, and antitubercular activities. This highlights the compound's role in generating new bioactive molecules with potential therapeutic applications (Samadhiya et al., 2012).

Environmental Sensing and Contaminant Detection

A fluorescent anionic metal-organic framework (MOF) utilizing similar carboxylic acid derivatives has shown selective adsorption and recyclable detection capabilities for heavy-metal ions and nitroaromatic substances, pointing to environmental monitoring and remediation applications (Jia et al., 2017).